2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: furan-3-yl-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• InChI: InChI=1S/C18H17N3O2/c1-20-9-15(8-19-20)17-11-21(18(22)14-6-7-23-12-14)10-13-4-2-3-5-16(13)17/h2-9,12,17H,10-11H2,1H3
• InChI Key: GIIIGLURDZBCEP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CN(CC3=CC=CC=C23)C(=O)C4=COC=C4
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

2-(Furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (FMPT) is a synthetic compound with a variety of applications in the field of scientific research. It is a bicyclic heterocycle containing a furan ring and a pyrazole ring, and has a molecular formula of C12H14N2O. FMPT is used in the synthesis of various compounds, such as those used in drug discovery, as well as in the study of enzyme inhibition and protein-protein interactions. In

Scientific Research Applications

2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has a variety of applications in the field of scientific research. It has been used in the synthesis of various compounds, such as those used in drug discovery, as well as in the study of enzyme inhibition and protein-protein interactions. 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has also been used in the synthesis of novel compounds for the treatment of cancer and other diseases. Additionally, 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has been used in the study of the cellular response to oxidative stress and the mechanism of action of various drugs.

Mechanism of Action

2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline acts as an inhibitor of several enzymes, including cytochrome P450 enzymes and proteases. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has also been found to inhibit the activity of proteases, which are enzymes that break down proteins in the body.
Biochemical and Physiological Effects
2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. Additionally, 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has been found to inhibit the activity of proteases, which are enzymes that break down proteins in the body. Additionally, 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has been found to have anti-inflammatory and anti-cancer properties, and has been found to be effective in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

The use of 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline in lab experiments has several advantages and limitations. One of the advantages of using 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline is that it is a readily available compound, and can be synthesized easily and inexpensively. Additionally, 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has been found to be an effective inhibitor of several enzymes, making it useful for studying the mechanism of action of various compounds. However, 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline has also been found to be toxic at high concentrations, and can cause adverse effects in laboratory animals.

Future Directions

There are a number of potential future directions for the use of 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline in scientific research. One potential direction is to further explore the anti-inflammatory and anti-cancer properties of 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline, as well as its ability to inhibit the activity of cytochrome P450 enzymes and proteases. Additionally, 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline could be used to study the mechanism of action of various drugs, as well as its potential applications in drug discovery. Finally, 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline could be used to study the cellular response to oxidative stress, and its potential use as an antioxidant.

Synthesis Methods

2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline can be synthesized by the reaction of 1-methyl-1H-pyrazol-4-ylamine and 2-furoic acid in the presence of a base. The reaction is carried out in an aqueous medium and yields 2-(furan-3-carbonyl)-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline as a white solid. The reaction is typically carried out at a temperature of 80°C, and the reaction time is typically 30 minutes. The reaction mechanism involves the formation of an imine intermediate, which is then cyclized to form the final product.